Cas no 944746-48-9 (D-Phenylalanyl Nateglinide)
D-Phenylalanyl Nateglinide structure
Product Name:D-Phenylalanyl Nateglinide
CAS No:944746-48-9
MF:C28H36N2O4
MW:464.596447944641
CID:1059423
PubChem ID:71157707
Update Time:2024-10-25
D-Phenylalanyl Nateglinide Chemical and Physical Properties
Names and Identifiers
-
- D-Phenylalanyl Nateglinide
- (2R)-3-phenyl-2-[[(2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoyl]amino]propanoic acid
- D-Phenylalanyl Nateg
- N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanyl-D-phenylalanine (ACI)
- D
- 944746-48-9
- Nateglinide EP Impurity F
- Nateglinide impurity F [EP]
- Nateglinide ipp impurity [USP]
- XC84TK3YA9
- DTXSID80744172
- (R)-2-((R)-2-(trans-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanamido)-3-phenylpropanoic acid
- D-Phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-D-phenylalanyl-
- N-((trans-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanyl-D-phenylalanine
- SCHEMBL14386608
- NATEGLINIDE IPP IMPURITY [USP IMPURITY]
- UNII-XC84TK3YA9
- NATEGLINIDE IMPURITY F [EP IMPURITY]
- N-[4-(Propan-2-yl)cyclohexane-1-carbonyl]-D-phenylalanyl-D-phenylalanine
-
- Inchi: 1S/C28H36N2O4/c1-19(2)22-13-15-23(16-14-22)26(31)29-24(17-20-9-5-3-6-10-20)27(32)30-25(28(33)34)18-21-11-7-4-8-12-21/h3-12,19,22-25H,13-18H2,1-2H3,(H,29,31)(H,30,32)(H,33,34)/t22-,23-,24-,25-/m1/s1
- InChI Key: XMXSUTQQSCOJBE-ZGFBMJKBSA-N
- SMILES: [C@@H](C(=O)N[C@@H](C(=O)O)CC1C=CC=CC=1)(NC([C@@H]1CC[C@@H](C(C)C)CC1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 464.26800
- Monoisotopic Mass: 464.26750763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 95.5Ų
Experimental Properties
- PSA: 102.48000
- LogP: 5.66900
D-Phenylalanyl Nateglinide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
D-Phenylalanyl Nateglinide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P319435-5mg |
D-Phenylalanyl Nateglinide |
944746-48-9 | 5mg |
$207.00 | 2023-05-17 | ||
| TRC | P319435-50mg |
D-Phenylalanyl Nateglinide |
944746-48-9 | 50mg |
$1642.00 | 2023-05-17 |
D-Phenylalanyl Nateglinide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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